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Compound of Interest

Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Introduction & Scope
N-Demethylfleroxacin (NDF) is the primary pharmacologically active metabolite of Fleroxacin,

a trifluorinated fluoroquinolone antibiotic. While Fleroxacin itself is a potent broad-spectrum

agent, the characterization of its metabolites is critical for comprehensive pharmacodynamic

(PD) modeling and toxicity assessments. NDF retains the core quinolone pharmacophore—the

4-oxo-3-quinolinecarboxylic acid moiety—allowing it to inhibit bacterial DNA replication, albeit

generally with reduced potency compared to the parent compound.

This guide provides a rigorous framework for evaluating the in vitro antibacterial activity of N-
Demethylfleroxacin. Unlike routine clinical testing, metabolite testing requires specific

adaptations to standard protocols (CLSI M07-A11 / EUCAST) to account for solubility

variances, instability, and the lack of established clinical breakpoints.

Key Applications
Metabolite Potency Profiling: Determining the relative contribution of NDF to the overall

therapeutic effect of Fleroxacin.
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Resistance Mechanism Studies: Evaluating if NDF retains activity against Fleroxacin-

resistant isolates (e.g., those with specific gyrA or parC mutations).

Urinary Bactericidal Activity: Since NDF is excreted in urine, its concentration may exceed

MICs for uropathogens even if serum levels are low.

Mechanism of Action
Like its parent compound, N-Demethylfleroxacin targets bacterial type II topoisomerases:

DNA Gyrase (Topoisomerase II) and Topoisomerase IV. These enzymes are essential for

managing DNA supercoiling during replication and transcription.[1]

Gram-Negative Bacteria: The primary target is usually DNA Gyrase (specifically the GyrA

subunit).

Gram-Positive Bacteria: The primary target is often Topoisomerase IV (ParC subunit).

The drug stabilizes the DNA-enzyme cleavage complex, preventing the religation of DNA

strands.[1] This results in the accumulation of double-strand breaks, leading to irreversible

chromosomal damage and cell death.[1]

Mechanistic Pathway[2]
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Figure 1: The bactericidal cascade of N-Demethylfleroxacin. The drug traps the enzyme on

DNA, converting an essential enzyme into a cellular toxin.
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Chemical Handling & Solubility
Fluoroquinolones are notorious for hydrophobic character at neutral pH. Proper solubilization is

the single most critical step to avoid "false resistance" due to drug precipitation in the well.

Test Substance: N-Demethylfleroxacin (Pure powder, >95% purity).

Solvent:

Preferred: 0.1 M NaOH (dissolve powder completely, then dilute with water).

Alternative: Dimethyl Sulfoxide (DMSO).[2][3] Note: Final DMSO concentration in the

assay well must be <1% (v/v) to avoid toxicity to the bacteria.

Stock Concentration: Prepare at 1000 µg/mL or 100X the highest desired test concentration.

Culture Media[6][7]
Cation-Adjusted Mueller-Hinton Broth (CAMHB):

Critical Requirement: Fluoroquinolones chelate divalent cations. Standard MHB lacks

physiological levels of Calcium (

) and Magnesium (

).

Effect of Deficiency:[4] Low cations increase outer membrane permeability, leading to

artificially low MICs (false susceptibility).

Standard:

: 20–25 mg/L;

: 10–12.5 mg/L.

Protocol 1: Broth Microdilution (MIC Determination)
This protocol aligns with CLSI M07-A11 standards, adapted for metabolite testing.
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Experimental Workflow

1. Stock Prep
(0.1 M NaOH/DMSO)

2. Serial Dilution
(2-fold in CAMHB)

4. Plating
(96-well, 5x10^5 CFU/mL)

3. Inoculum Prep
(0.5 McFarland)

5. Incubation
(35°C, 16-20h)

6. Read MIC
(No Visible Growth)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for Broth Microdilution.

Step-by-Step Methodology
Plate Preparation:

Dispense 50 µL of CAMHB into columns 2–12 of a sterile 96-well plate.

Dispense 100 µL of the highest NDF working solution (e.g., 64 µg/mL) into column 1.

Perform serial 2-fold dilutions from column 1 through column 10 (transfer 50 µL). Discard

the final 50 µL from column 10.

Controls: Column 11 serves as the Growth Control (Bacteria + Media, no drug). Column

12 serves as the Sterility Control (Media only).

Inoculum Preparation:

Select 3–5 isolated colonies of the test organism (e.g., E. coli ATCC 25922) from an

overnight agar plate.

Suspend in saline to reach a turbidity equivalent to a 0.5 McFarland Standard (~1.5 × 10⁸

CFU/mL).

Dilution: Dilute this suspension 1:100 in CAMHB.

Inoculation:
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Add 50 µL of the diluted inoculum to wells in columns 1–11.

Final Volume: 100 µL per well.

Final Bacterial Concentration: ~5 × 10⁵ CFU/mL.

Incubation:

Seal plate with a breathable adhesive film.

Incubate at 35 ± 2°C in ambient air for 16–20 hours.

Reading Results:

Use a viewing mirror or automated reader.

MIC Definition: The lowest concentration of NDF that completely inhibits visible growth (no

turbidity or pellet).

Note: Fluoroquinolones rarely exhibit "trailing" growth; endpoints are usually sharp.

Protocol 2: Time-Kill Kinetics
MIC provides static data. Time-kill assays determine if NDF is bactericidal (kills bacteria) or

bacteriostatic (inhibits growth).

Setup: Prepare 10 mL of CAMHB containing NDF at concentrations equivalent to 1x, 2x, and

4x the MIC determined in Protocol 1. Include a growth control (no drug).

Inoculum: Inoculate with ~5 × 10⁵ CFU/mL (log-phase culture preferred).

Sampling: Incubate at 35°C with shaking. Remove 100 µL aliquots at T=0, 2, 4, 8, and 24

hours.

Quantification: Serially dilute aliquots in saline and plate onto drug-free agar. Incubate

overnight and count colonies.

Interpretation:
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Bactericidal: ≥3 log₁₀ reduction in CFU/mL (99.9% kill) from the starting inoculum within 24

hours.

Bacteriostatic: <3 log₁₀ reduction.

Data Analysis & Quality Control
Quality Control (QC) Strains
Since NDF is a metabolite, specific QC ranges may not exist. However, you must run the

parent compound (Fleroxacin) or a reference (Ciprofloxacin) in parallel to validate the assay

conditions.

Organism ATCC Strain
Expected
Ciprofloxacin MIC
(µg/mL)

Purpose

E. coli 25922 0.004 – 0.015 Gram-negative control

P. aeruginosa 27853 0.25 – 1.0
Permeability/Efflux

check

S. aureus 29213 0.12 – 0.5 Gram-positive control

Calculating MIC50 and MIC90
When testing a population of clinical isolates (n ≥ 30):

MIC50: The concentration at which 50% of isolates are inhibited.

MIC90: The concentration at which 90% of isolates are inhibited.[5]

Troubleshooting & Expert Tips
The "Skipped Well" Phenomenon: If you see growth at 4 µg/mL, no growth at 2 µg/mL, and

growth at 1 µg/mL, the test is invalid. This is often due to splashing or pipetting errors.

Precipitation: If the media turns cloudy immediately upon adding NDF, the drug has

precipitated. Repeat using a lower concentration range or verify the solubilization method
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(ensure stock pH is not causing shock when added to neutral CAMHB).

Potency Ratio: Expect NDF to have higher MICs (lower potency) than Fleroxacin. A typical

ratio is 2:1 to 4:1 (Parent:Metabolite). If NDF appears more potent, verify the purity of the

reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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